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Compound of Interest

Compound Name: Fmoc-Tyr-OMe

Cat. No.: B12310694

Get Quote

Application Note: High-Purity Recrystallization of Fmoc-Tyr-OMe

Executive Summary
This guide details the purification of Fmoc-L-Tyrosine Methyl Ester (Fmoc-Tyr-OMe) via

recrystallization.[1] While column chromatography is often the default for amino acid esters,

recrystallization offers a scalable, cost-effective alternative that yields higher crystallinity and

stability. This protocol addresses the specific solubility profile of the Fmoc-Tyr-OMe lipophilic

ester, distinguishing it from its free acid counterparts (e.g., Fmoc-Tyr-OH) and ether derivatives

(e.g., Fmoc-Tyr(tBu)-OH).

Target Compound:

Name: Fmoc-L-Tyrosine Methyl Ester[2][3]

Abbreviation: Fmoc-Tyr-OMe

CAS: 77128-72-4 (Note: CAS often shared with specific isomers; verify structure)[2][4][5]

Structure: Fmoc group on
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, Methyl ester on C-terminus, Free Phenol on side chain.

Solvent System Selection Strategy
The purification of Fmoc-amino acid esters relies on the "Solvent-Antisolvent" principle. Unlike

Fmoc-free acids, the methyl ester moiety significantly reduces polarity, making the compound

soluble in chlorinated solvents and esters but insoluble in alkanes.

Solvent System Role Suitability Mechanism

Ethyl Acetate (EtOAc)

/ Hexane
Primary High

EtOAc dissolves the

ester at high temps;

Hexane acts as the

antisolvent to force

lattice formation upon

cooling.

Dichloromethane

(DCM) / Hexane
Secondary Medium

Best for samples that

"oil out" in EtOAc.

DCM has higher

solubilizing power but

is more volatile,

requiring careful

handling.

Methanol / Water Alternative Low

Not recommended for

esters due to potential

hydrolysis risks and

the tendency of Fmoc-

esters to form sticky

gums in aqueous

mixtures.

Detailed Protocol: EtOAc/Hexane Recrystallization
This protocol is designed for 1–10 g scale purification.

Materials Required
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Crude Fmoc-Tyr-OMe (dry, yellow/off-white solid)

Solvent A: Ethyl Acetate (HPLC Grade)

Solvent B: n-Hexane (or Petroleum Ether 40-60°C)

Equipment: Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, Buchner

funnel.

Step-by-Step Procedure
1. Dissolution (Saturation Phase)

Place the crude Fmoc-Tyr-OMe in a round-bottom flask.

Add Ethyl Acetate in small portions (approx. 5 mL per gram of solid).

Heat the mixture gently to 60°C (below boiling point of EtOAc: 77°C) with stirring.

Critical Step: If the solution is cloudy due to insoluble salts (e.g., NaCl from synthesis), filter

the hot solution through a sintered glass funnel or Celite pad before adding the antisolvent.

Outcome: You should have a clear, yellow-to-colorless solution.

2. Nucleation (Antisolvent Addition)

Remove the heat source but keep the flask on the stirrer.

While the solution is still warm (~45-50°C), add warm Hexane dropwise.

Endpoint: Stop adding Hexane the moment a faint, persistent turbidity (cloudiness) appears.

Add a few drops of EtOAc to clear the solution back to transparency.

3. Crystallization (Thermodynamic Ordering)

Allow the flask to cool to room temperature slowly (over 1–2 hours). Do not use an ice bath

yet.
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Why? Rapid cooling traps impurities in the crystal lattice and leads to oiling out.

Once at room temperature, inspect for crystal growth.

Transfer the flask to a 4°C refrigerator or ice bath for 2 hours to maximize yield.

4. Isolation and Drying

Filter the crystals using vacuum filtration (Buchner funnel).

Wash: Rinse the filter cake with a cold mixture of EtOAc/Hexane (1:4 ratio).

Dry: Dry under high vacuum (0.1 mbar) at 30°C for 12 hours.

Caution: Ensure no solvent remains, as trapped hexane can interfere with NMR analysis.

Troubleshooting: The "Oiling Out" Phenomenon
A common failure mode with Fmoc-esters is the formation of a separate liquid phase (oil)

instead of crystals.

Symptom Cause Corrective Action

Oiling Out
Solution cooled too fast or too

much antisolvent added.

Re-heat the mixture until the

oil dissolves. Add a small

amount of DCM (1-2 mL) to

increase solubility, then cool

very slowly. Seed with a pure

crystal if available.

Gelation Concentration is too high.
Add more solvent (EtOAc) and

reheat.

Colored Impurities Oxidation products (quinones).

Treat the hot EtOAc solution

with activated charcoal (1%

w/w) for 5 mins, then filter hot

before crystallization.
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Process Visualization
The following diagram illustrates the logical flow of the purification decision matrix.

Crude Fmoc-Tyr-OMe

Check Solubility in Hot EtOAc

Filter Insolubles (Hot)

Dissolved

Add Warm Hexane
(Until Turbid)

Slow Cool to RT

Observe Phase State

Crystalline Solid

Success

Oiling Out

Failure

Wash (Cold 1:4 EtOAc/Hex)
& Vacuum Dry

Reheat + Add DCM/EtOAc
+ Seed Crystal

Retry
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Click to download full resolution via product page

Caption: Decision tree for the recrystallization of Fmoc-Tyr-OMe, highlighting the critical

remediation loop for oiling out.

Quality Control & Validation
After drying, the product must be validated against the following specifications.

Parameter Specification Method

Appearance White crystalline powder Visual Inspection

Purity > 98.5%
HPLC (C18 column,

ACN/Water gradient)

Identity Matches Reference 1H-NMR (DMSO-d6 or CDCl3)

Melting Point 90–95°C (Est.)* Capillary Method

*Note: While Fmoc-Tyr(Me)-OH melts at ~160°C, the methyl ester (Fmoc-Tyr-OMe) typically

has a lower melting point due to the loss of hydrogen bond donation from the carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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